Cas no 260544-29-4 ((11aS)-7,8-Dimethoxy-2-(4-methoxyphenyl)-5,11a-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one)

(11aS)-7,8-Dimethoxy-2-(4-methoxyphenyl)-5,11a-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one structure
260544-29-4 structure
Product Name:(11aS)-7,8-Dimethoxy-2-(4-methoxyphenyl)-5,11a-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
CAS No:260544-29-4
MF:C21H20N2O4
MW:364.394505500793
CID:1425074
PubChem ID:9863862
Update Time:2025-04-20

(11aS)-7,8-Dimethoxy-2-(4-methoxyphenyl)-5,11a-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

    • (11aS)-7,8-Dimethoxy-2-(4-methoxyphenyl)-5,11a-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
    • UP-2092
    • NSC-709119
    • DRH-417
    • D-709119
    • (6aS)-2,3-dimethoxy-8-(4-methoxyphenyl)-6a,7-dihydropyrrolo[2,1-c][1,4]benzodiazepin-11-one
    • Q27294055
    • SCHEMBL5962728
    • 5H-Pyrrolo(2,1-C)(1,4)benzodiazepin-5-one, 1,11a-dihydro-7,8-dimethoxy-2-(4-methoxyphenyl)-, (11aS)-
    • 260544-29-4
    • CHEMBL1163863
    • UNII-XY77O9033C
    • XY77O9033C
    • (11aS)-1,11a-Dihydro-7,8-dimethoxy-2-(4-methoxyphenyl)-5H-pyrrolo(2,1-C)(1,4)benzodiazepin-5-one
    • ALARUQBUFAFMSJ-HNNXBMFYSA-N
    • (11aS)-1,11a-dihydro-7,8-dimethoxy-2-(4-methoxyphenyl)-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
    • Inchi: 1S/C21H20N2O4/c1-25-16-6-4-13(5-7-16)14-8-15-11-22-18-10-20(27-3)19(26-2)9-17(18)21(24)23(15)12-14/h4-7,9-12,15H,8H2,1-3H3/t15-/m0/s1
    • InChI Key: ALARUQBUFAFMSJ-HNNXBMFYSA-N
    • SMILES: O=C1C2C=C(C(=CC=2N=C[C@@H]2CC(C3C=CC(=CC=3)OC)=CN21)OC)OC

Computed Properties

  • Exact Mass: 364.1424
  • Monoisotopic Mass: 364.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.36

(11aS)-7,8-Dimethoxy-2-(4-methoxyphenyl)-5,11a-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one Related Literature

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